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Compound of Interest

Compound Name: Vitamin K1-d7

Cat. No.: B602699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Vitamin K1-d7, a deuterated internal standard

essential for the accurate quantification of Vitamin K1 in various biological matrices. Its primary

application lies in mass spectrometry-based analytical methods, offering enhanced precision

and reliability in research, clinical diagnostics, and drug development.

Introduction to Vitamin K1-d7
Vitamin K1-d7 is a stable isotope-labeled form of Vitamin K1 (phylloquinone), where seven

hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[1][2] Its chemical properties

are nearly identical to endogenous Vitamin K1, but its increased mass allows it to be

distinguished by a mass spectrometer. This property is crucial for correcting variations in

sample preparation and instrument response, leading to more accurate and precise

measurements of Vitamin K1 levels.

Commercial Availability and Specifications
Several commercial suppliers offer Vitamin K1-d7 for research purposes. The product is

typically supplied as a neat oil or in a solution. Key specifications from various suppliers are

summarized below.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Purity/Isotopic
Enrichment

Cayman

Chemical
1233937-39-7 C₃₁H₃₉D₇O₂ 457.7

≥99% deuterated

forms (d₁-d₇)[1]

MedchemExpres

s
1233937-39-7 C₃₁H₃₉D₇O₂ Not Specified Not Specified[2]

Cambridge

Isotope

Laboratories

1233937-39-7 C₃₁H₃₉D₇O₂ 457.74

99 atom % D,

97% Chemical

Purity

BOC Sciences 1233937-39-7 C₃₁H₃₉D₇O₂ 457.74
≥95%; ≥97%

atom D

Achemtek 1233937-39-7 C₃₁H₃₉D₇O₂ 457.74 98+%

Sigma-Aldrich 1233937-39-7 C₃₁D₇H₃₉O₂ 457.74

99 atom % D,

97% (CP Sum of

E & Z Isomers)

The Role of Vitamin K1 in Biological Systems
Vitamin K1 is a fat-soluble vitamin that plays a crucial role as a cofactor for the enzyme

gamma-glutamyl carboxylase. This enzyme catalyzes the post-translational modification of

specific glutamate residues to gamma-carboxyglutamate (Gla) in a variety of proteins. These

"Gla-proteins" are essential for several physiological processes.
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Caption: The Vitamin K cycle and its role in Gla-protein synthesis.

The carboxylation of these proteins is critical for their function, which includes:

Blood Coagulation: Several clotting factors (II, VII, IX, and X) and anticoagulant proteins (C

and S) are Gla-proteins.

Bone Metabolism: Osteocalcin, a Gla-protein found in bone, is involved in bone

mineralization.

Vascular Health: Matrix Gla-protein (MGP) helps to prevent the calcification of arteries.

Experimental Protocol: Quantification of Vitamin K1
in Human Plasma using LC-MS/MS
This section outlines a typical workflow for the analysis of Vitamin K1 in human plasma using

Vitamin K1-d7 as an internal standard. The protocol is a composite of methodologies

described in the scientific literature.

Sample Preparation
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The goal of sample preparation is to extract Vitamin K1 from the plasma matrix and remove

interfering substances. Common techniques include protein precipitation (PPT), liquid-liquid

extraction (LLE), and solid-phase extraction (SPE).
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Extraction Options
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Caption: General workflow for plasma sample preparation.
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Detailed Steps:

Internal Standard Spiking: To a known volume of plasma (e.g., 500 µL), add a precise

amount of Vitamin K1-d7 internal standard solution.

Protein Precipitation: Add a protein precipitating agent like acetonitrile or ethanol to the

plasma sample. Vortex mix and then centrifuge to pellet the precipitated proteins.

Extraction:

Liquid-Liquid Extraction (LLE): Transfer the supernatant to a new tube and add an

immiscible organic solvent such as hexane. Vortex to extract the lipids, including Vitamin

K1, into the organic layer.

Solid-Phase Extraction (SPE): Alternatively, the supernatant can be loaded onto an SPE

cartridge (e.g., C18) to selectively retain Vitamin K1 while other components are washed

away. The Vitamin K1 is then eluted with an appropriate solvent.

Evaporation and Reconstitution: The organic extract is evaporated to dryness under a

stream of nitrogen. The residue is then reconstituted in a small volume of the initial mobile

phase for LC-MS/MS analysis.

Liquid Chromatography
The reconstituted sample is injected into an HPLC or UHPLC system to separate Vitamin K1

from other components before it enters the mass spectrometer.

Typical LC Parameters:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b602699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A
Water with 0.1% formic acid or an ammonium

salt

Mobile Phase B Methanol or acetonitrile with 0.1% formic acid

Gradient

A gradient from a lower to a higher percentage

of Mobile Phase B is typically used to elute the

analytes.

Flow Rate 0.2 - 0.5 mL/min

Column Temperature 40 - 50 °C

Mass Spectrometry
The eluent from the LC column is introduced into the mass spectrometer, which is typically a

triple quadrupole instrument operated in Multiple Reaction Monitoring (MRM) mode for high

selectivity and sensitivity.

Typical MS Parameters:

Parameter Value

Ionization Mode

Atmospheric Pressure Chemical Ionization

(APCI) or Electrospray Ionization (ESI) in

positive ion mode.

MRM Transitions

Specific precursor-to-product ion transitions are

monitored for both Vitamin K1 and Vitamin K1-

d7.

Vitamin K1 e.g., m/z 451.3 → 187.3

Vitamin K1-d7 e.g., m/z 458.3 → 194.3
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Data Analysis and Interpretation
The concentration of Vitamin K1 in the original sample is determined by calculating the ratio of

the peak area of the endogenous Vitamin K1 to the peak area of the Vitamin K1-d7 internal

standard. This ratio is then compared to a calibration curve generated by analyzing samples

with known concentrations of Vitamin K1 and a fixed concentration of the internal standard.

LC-MS/MS Data Acquisition
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Caption: Logical flow of data analysis for quantification.

Conclusion
Vitamin K1-d7 is an indispensable tool for researchers and scientists requiring accurate and

precise quantification of Vitamin K1. Its use as an internal standard in LC-MS/MS methods

minimizes the impact of sample matrix effects and procedural variability, ensuring high-quality

data for studies in nutrition, pharmacology, and clinical diagnostics. The methodologies outlined
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in this guide provide a robust framework for the successful implementation of Vitamin K1-d7 in

a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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